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Compound of Interest

Compound Name: Methoxy-PMS

Cat. No.: B163039 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe and

compliant laboratory environment is paramount. The proper disposal of chemical reagents,

such as Methoxy-PMS (1-Methoxyphenazine methosulfate), is a critical component of

laboratory safety and environmental responsibility. This guide provides essential, step-by-step

information for the safe handling and disposal of Methoxy-PMS, ensuring the well-being of

laboratory personnel and adherence to regulatory standards.

Chemical and Physical Properties of Methoxy-PMS
A thorough understanding of the properties of Methoxy-PMS is the first step toward safe

handling and disposal. This stable electron-transport mediator is commonly used in assays

involving NAD(P)H and tetrazolium dyes.[1][2][3][4][5]

Property Value

Molecular Formula C₁₅H₁₆N₂O₅S[1]

Molecular Weight 336.36 g/mol [1][2]

Appearance Dark red or reddish-purple powder[1]

Purity 96.18% - 99.33%[1]

Solubility Soluble in water and alcohol[4][6]

Storage Temperature Room temperature to 0-5°C[6][7]
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Hazard Identification and Safety Precautions
Methoxy-PMS is classified as a hazardous substance. According to safety data sheets, it is

suspected of causing genetic defects, cancer, and reproductive harm.[8] It may also cause skin

and serious eye irritation.[9] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.

Eye Protection: Safety glasses with side shields or goggles must be worn to protect from

splashes.

Lab Coat: A standard laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: Work should be conducted in a well-ventilated area. If dust or

aerosols are generated, a respirator may be necessary.

Step-by-Step Disposal Protocol
The disposal of Methoxy-PMS must comply with all local, state, and federal regulations for

hazardous waste.[7][10] It should never be disposed of in regular trash or down the drain.

1. Waste Identification and Segregation:

Treat all Methoxy-PMS waste, including contaminated lab supplies (e.g., gloves, pipette tips,

paper towels), as hazardous chemical waste.[10]

Segregate Methoxy-PMS waste from other incompatible chemical waste streams to prevent

hazardous reactions.

2. Containerization:

Use a designated, leak-proof, and chemically compatible container with a secure screw-top

lid for collecting Methoxy-PMS waste.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "Methoxy-PMS" or "1-Methoxyphenazine methosulfate".
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Indicate the approximate quantity of the waste and the date of accumulation.

3. Waste Accumulation and Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Keep the container closed at all times, except when adding waste.

4. Disposal:

Arrange for the collection of the hazardous waste by a licensed and certified chemical waste

disposal company.

Do not attempt to treat or neutralize the Methoxy-PMS waste unless you are trained and

equipped to do so in accordance with established laboratory protocols.

The following diagram illustrates the logical workflow for the proper disposal of Methoxy-PMS.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b163039?utm_src=pdf-body
https://www.benchchem.com/product/b163039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation and Handling

Waste Collection

Storage and Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify Methoxy-PMS Waste
(Solid & Liquid)

Work in a Well-Ventilated Area

Segregate from
Incompatible Waste

Use Designated, Labeled
Hazardous Waste Container

Store Container in a
Secure, Ventilated Area

Arrange for Pickup by
Licensed Waste Disposal Service

Click to download full resolution via product page

Methoxy-PMS Disposal Workflow

Spill Management

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b163039?utm_src=pdf-body-img
https://www.benchchem.com/product/b163039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a spill, the following procedures should be followed:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the area and

ensure adequate ventilation.

Control the Spill: For small spills of solid Methoxy-PMS, carefully sweep or scoop the

material into a designated hazardous waste container. Avoid generating dust. For liquid

spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill, then

collect the absorbed material into the hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials

as hazardous waste.

Report: Report the spill to the laboratory supervisor and follow institutional reporting

procedures.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of

Methoxy-PMS, fostering a culture of safety and environmental stewardship. Always consult

your institution's specific safety guidelines and the manufacturer's Safety Data Sheet (SDS) for

the most comprehensive and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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